molecular formula C12H14O3 B8290871 3-(3-Methoxyphenyl)-but-2-enoic acid Methyl Ester

3-(3-Methoxyphenyl)-but-2-enoic acid Methyl Ester

Cat. No.: B8290871
M. Wt: 206.24 g/mol
InChI Key: BXGLCZGBFLRXRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Methoxyphenyl)-but-2-enoic acid Methyl Ester is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14O3

Molecular Weight

206.24 g/mol

IUPAC Name

methyl 3-(3-methoxyphenyl)but-2-enoate

InChI

InChI=1S/C12H14O3/c1-9(7-12(13)15-3)10-5-4-6-11(8-10)14-2/h4-8H,1-3H3

InChI Key

BXGLCZGBFLRXRY-UHFFFAOYSA-N

Canonical SMILES

CC(=CC(=O)OC)C1=CC(=CC=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(3-Methoxyphenyl)ethanone (15 g, 0.1 mmol) and methyl(triphenylphosphoranylidene)acetate (62 g, 0.186 mmol) in toluene (75 ml) were heated at 100° C. for 2 days. After allowing cooling to ambient temperature the solvent was removed under reduced pressure to give crude product. Precipitation with EtOAc and heptane followed by flash chromatography of the concentrated mother liquor on silica (eluent: 20% EtOAc in heptane) afforded the product as a mixture of geometric isomers (21.8 g, 86%).
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
62 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One

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